Cas no 23256-12-4 (9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-)

9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl- structure
23256-12-4 structure
Product Name:9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-
CAS No:23256-12-4
MF:C13H11N3O
MW:225.245942354202
CID:260628
PubChem ID:5360730
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-
    • 1-methyl-9H-pyrido[3,4-b]indole-3-carboxamide
    • 1-Methyl-9H-beta-carboline-3-carboxamide
    • GPA 127
    • 9H-Pyrido(3,4-b)indole, 3-carbamoyl-1-methyl-
    • methyl-b-carboline-3-carboxamide
    • 23256-12-4
    • BRN 0748953
    • 9H-Pyrido(3,4-b)indole-3-carboxamide, 1-methyl-
    • DTXSID60177828
    • Inchi: 1S/C13H11N3O/c1-7-12-9(6-11(15-7)13(14)17)8-4-2-3-5-10(8)16-12/h2-6,16H,1H3,(H2,14,17)
    • InChI Key: WWOQNKXXDOLCLH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC2C3C=CC=CC=3NC=2C(C)=N1)N

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.77
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